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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

SURFONIC JL-80X is a nonionic surfactant recognized for its utility in a wide range of

applications, including industrial cleaning, metalworking fluids, and as a component in textile

and paper manufacturing.[1][2][3] This technical guide provides an in-depth analysis of its

molecular characteristics, physicochemical properties, and the methodologies used for their

determination, tailored for a scientific audience.

Molecular Composition and Weight
SURFONIC JL-80X is an alkoxylated linear alcohol.[2] Its synthesis involves the alkoxylation of

a C10-C12 linear alcohol with both ethylene oxide (EO) and propylene oxide (PO) units.[1][4]

This process results in a polydisperse mixture of molecules with varying lengths of the alkyl

chain and the degree of alkoxylation, meaning it does not have a single, definite molecular

weight but rather an average molecular weight.[4]

One source provides a molecular formula of C16H31NOS, which may represent a simplified or

exemplary structure, potentially including sulfur-based stabilizers.[1] However, the polymeric

nature of the surfactant is a more accurate representation.

A key parameter for characterizing such surfactants is the hydroxyl number, which for

SURFONIC JL-80X is theoretically 97 mg KOH/g.[1][2] The hydroxyl number can be used to

estimate the average molecular weight (MW) using the following formula for a molecule with

one hydroxyl group:
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MW = (56.1 × 1000) / Hydroxyl Number

Given a hydroxyl number of 97, the estimated average molecular weight is approximately 578

g/mol .

Physicochemical Properties
A summary of the quantitative data for SURFONIC JL-80X is presented in the table below.

These properties are crucial for understanding the surfactant's behavior in various formulations

and applications.
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Property Value Test Method

Physical Characteristics

Appearance at 25°C
Clear and substantially free of

suspended matter
ST-30.1

Pour Point -5°C (23°F) ASTM D97

Density at 25°C 1.0037 g/mL ASTM D4052

Viscosity, Kinematic at 15.6°C

(60°F)
80 cSt ASTM D445

Viscosity, Kinematic at 25°C

(77°F)
51 cSt ASTM D445

Flash Point, Cleveland Open

Cup
190°C (375°F) -

Performance Metrics

Cloud Point (1% aqueous

solution)
57 - 62°C ST-9.1

Surface Tension (0.1% solution

at 25°C)
29.2 dynes/cm -

Draves Wetting Time (0.1%

solution, 3.0g hook)
4.8 seconds -

Ross-Miles Foam Height (0.1%

solution, 120°F)

Initial: 75 mm, After 5 min: 70

mm
-

Chemical Properties

Hydroxyl Number (theoretical) 97 -

HLB Value 13.1 -

pH (1% solution) 6.5 - 7.5 ST-31.36,C

Water Content 0.5 wt% max. ST-31.53
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Experimental Protocols
The determination of the physicochemical properties of SURFONIC JL-80X relies on

standardized test methods. While specific, detailed protocols for Huntsman's internal methods

(e.g., ST-9.1) are proprietary, they are based on or equivalent to established industry

standards, such as those from ASTM International.

ASTM D97 - Pour Point of Petroleum Products: This method involves cooling a sample at a

specified rate and examining it at intervals of 3°C for flow characteristics. The pour point is

the lowest temperature at which movement of the specimen is observed.

ASTM D445 - Kinematic Viscosity of Transparent and Opaque Liquids: This test measures

the time for a volume of liquid to flow under gravity through a calibrated glass capillary

viscometer. The kinematic viscosity is the product of the measured flow time and the

calibration constant of the viscometer.

ASTM D4052 - Density, Relative Density, and API Gravity of Liquids by Digital Density Meter:

This method utilizes a digital density meter that measures the change in oscillation frequency

of a U-shaped tube when filled with the sample. This frequency change is directly

proportional to the density of the liquid.

Cloud Point Determination: For nonionic surfactants like SURFONIC JL-80X, the cloud point

is determined by heating a 1% aqueous solution until it becomes turbid. The temperature at

which this occurs is the cloud point.

Draves Wetting Time: This test measures the time it takes for a weighted skein of cotton yarn

to sink in a solution of the surfactant. It is a measure of the wetting efficiency of the

surfactant.

Ross-Miles Foam Height: This method involves pouring a solution of the surfactant from a

specified height into a receiving vessel and measuring the initial height of the foam

generated and its stability over time.

Molecular Structure and Synthesis Pathway
The general structure of SURFONIC JL-80X can be visualized as a linear alcohol backbone

with chains of ethylene oxide and propylene oxide. The synthesis pathway involves the
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catalyzed addition of these alkoxides to the alcohol.

Synthesis Pathway

General Molecular Structure

C10-C12 Linear Alcohol

SURFONIC JL-80X

Alkoxylation
Ethylene Oxide (EO)

Propylene Oxide (PO)

Alkaline Catalyst (e.g., KOH)

C10-C12 Alkyl Chain O (PO)m O (EO)n OH

Click to download full resolution via product page

Caption: Synthesis pathway and general molecular structure of SURFONIC JL-80X.

Concluding Remarks
SURFONIC JL-80X is a versatile nonionic surfactant with a well-defined profile of

physicochemical properties that make it suitable for a variety of industrial and research

applications. Its characterization as a polydisperse alkoxylated linear alcohol is key to

understanding its performance. The data and methodologies presented in this guide provide a

solid foundation for its application in scientific research and formulation development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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